![molecular formula C15H25NO3 B1446432 Tert-butyl 9-oxo-2-azaspiro[5.5]undecane-2-carboxylate CAS No. 1434142-14-9](/img/structure/B1446432.png)
Tert-butyl 9-oxo-2-azaspiro[5.5]undecane-2-carboxylate
Overview
Description
Tert-butyl 9-oxo-2-azaspiro[5.5]undecane-2-carboxylate, also known as TBOSA, is a synthetic compound that has been used in various scientific research applications. TBOSA is a cyclic ketone with a seven-membered ring structure, and it has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
- Researchers have developed efficient and scalable synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, demonstrating its utility for further selective derivation on azetidine and cyclobutane rings. This compound offers a convenient entry point to novel compounds that access chemical space complementary to piperidine ring systems (Meyers et al., 2009).
- Another study focused on the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal, exploring pathways to potential biologically active heterocyclic compounds (Moskalenko & Boev, 2012).
Applications in Drug Development and Stabilization
- Tert-butyl (2,4-dioxo-3-azaspiro [5,5] undecan-3-yl) carbonate (Boc-OASUD) has been introduced as a new reagent for the preparation of N-Boc-amino acids, showing efficacy in producing N-Boc-amino acids and their esters with good yields and purity, without racemization (Rao et al., 2017).
- The exploration of spirocyclic derivatives of ciprofloxacin as antibacterial agents highlighted the synthesis of derivatives using 1-oxa-9-azaspiro[5.5]undecane. Although the activity spectrum was narrower than that of ciprofloxacin, specific compounds showed potent activity against selected bacterial strains (Lukin et al., 2022).
Material Science and Other Applications
- A study on polymer stabilizers introduced a new antioxidant, 3,9-Bis(2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5] undecane, demonstrating a synergistic stabilizing effect in combination with thiopropionate type antioxidants (Yachigo et al., 1992).
properties
IUPAC Name |
tert-butyl 9-oxo-2-azaspiro[5.5]undecane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO3/c1-14(2,3)19-13(18)16-10-4-7-15(11-16)8-5-12(17)6-9-15/h4-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWKCCJPKYACXAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CCC(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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